REACTION_SMILES
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[CH3:12][O:13][S:14]([O:15][CH3:16])(=[O:17])=[O:18].[CH:9]([OH:10])=[O:11].[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][n:6][cH:7][nH:8]1>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][n:6][cH:7][n:8]1[CH3:9]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COS(=O)(=O)OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1cnc[nH]1
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Name
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Type
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product
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Smiles
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Cn1cncc1[N+](=O)[O-]
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |